Cas no 148741-64-4 (2-(Isopropylamino)pyrimidine-5-carboxylic acid)

2-(Isopropylamino)pyrimidine-5-carboxylic acid is a pyrimidine derivative featuring a carboxylic acid group at the 5-position and an isopropylamino substituent at the 2-position. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis due to its reactive functional groups, enabling further derivatization. The presence of both the carboxylic acid and amino groups allows for selective modifications, making it valuable for constructing heterocyclic frameworks. Its pyrimidine core is structurally significant in bioactive molecules, contributing to potential applications in drug discovery, particularly in kinase inhibitors or antimicrobial agents. The isopropyl group enhances lipophilicity, which can influence pharmacokinetic properties. The compound is typically characterized by HPLC, NMR, and mass spectrometry to ensure high purity for research applications.
2-(Isopropylamino)pyrimidine-5-carboxylic acid structure
148741-64-4 structure
Product Name:2-(Isopropylamino)pyrimidine-5-carboxylic acid
CAS No:148741-64-4
MF:C8H11N3O2
MW:181.191841363907
MDL:MFCD09864452
CID:879641
Update Time:2026-04-29

2-(Isopropylamino)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Isopropylamino)pyrimidine-5-carboxylic acid
    • 2-(propan-2-ylamino)pyrimidine-5-carboxylic acid
    • 5-pyrimidinecarboxylic acid, 2-[(1-methylethyl)amino]-
    • LogP
    • 2-(isopropylamino)pyrimidine-5-carboxylic acid(SALTDATA: FREE)
    • MDL： MFCD09864452
    • Inchi： InChI=1S/C8H11N3O2/c1-5(2)11-8-9-3-6(4-10-8)7(12)13/h3-5H,1-2H3,(H,12,13)(H,9,10,11)
    • InChI Key： KHKCJJIQFAWEGW-UHFFFAOYSA-N
    • SMILES： CC(C)NC1=NC=C(C=N1)C(=O)O

Computed Properties

  • Exact Mass: 181.08523
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 75.11

2-(Isopropylamino)pyrimidine-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I822330-50mg
2-(isopropylamino)pyrimidine-5-carboxylic acid
 148741-64-4
50mg
 $ 50.00 2022-06-04
TRC
I822330-100mg
2-(isopropylamino)pyrimidine-5-carboxylic acid
 148741-64-4
100mg
 $ 70.00 2022-06-04
TRC
I822330-500mg
2-(isopropylamino)pyrimidine-5-carboxylic acid
 148741-64-4
500mg
 $ 275.00 2022-06-04
abcr
AB217962-1 g
2-(Isopropylamino)-5-pyrimidinecarboxylic acid, 95%; .
 148741-64-4 95%
1g
 €467.00 2023-01-27
abcr
AB217962-5 g
2-(Isopropylamino)-5-pyrimidinecarboxylic acid, 95%; .
 148741-64-4 95%
5g
 €1,453.00 2023-01-27
abcr
AB217962-10 g
2-(Isopropylamino)-5-pyrimidinecarboxylic acid; 95%
 148741-64-4
10g
 €561.00 2022-05-21
abcr
AB217962-1g
2-(Isopropylamino)-5-pyrimidinecarboxylic acid, 95%; .
 148741-64-4 95%
1g
 €137.20 2025-02-16
abcr
AB217962-5g
2-(Isopropylamino)-5-pyrimidinecarboxylic acid, 95%; .
 148741-64-4 95%
5g
 €381.90 2025-02-16
abcr
AB217962-10g
2-(Isopropylamino)-5-pyrimidinecarboxylic acid, 95%; .
 148741-64-4 95%
10g
 €586.00 2025-02-16
Chemenu
CM274109-1g
2-(Isopropylamino)pyrimidine-5-carboxylic acid
 148741-64-4 95%
1g
 $158 2023-02-02

2-(Isopropylamino)pyrimidine-5-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:148741-64-4)2-(Isopropylamino)pyrimidine-5-carboxylic acid
Order Number:A1135088
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:38
Price ($):354.0
Email:sales@amadischem.com

2-(Isopropylamino)pyrimidine-5-carboxylic acid Related Literature

Related Categories

148741-64-4 (2-(Isopropylamino)pyrimidine-5-carboxylic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:148741-64-4)2-(Isopropylamino)pyrimidine-5-carboxylic acid
A1135088
Purity:99%
Quantity:5g
Price ($):354.0
Email